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Compound of Interest

Compound Name: C.I. Acid Blue 34, sodium salt
CAS No.: 6460-05-5
Cat. No.: B1623567
Get Quote
. J

CAS Registry Number: 6460-05-5 Colour Index (C.1.): 42561 (Acid Blue 34)[1][2]

Executive Summary

Acid Fast Violet BG is a synthetic triarylmethane dye, chemically designated as Acid Blue 34
(C.I. 42561).[1] Despite its trade name containing "Violet" and "Acid Fast," it is distinct from the
"Crystal Violet" used in Gram staining or the carbol-fuchsin used in Ziehl-Neelsen acid-fast
protocols.[1]

In modern research and drug development, Acid Fast Violet BG is utilized primarily for its
anionic binding properties to proteins and its specialized role as a spectral sensitizer in
holographic recording materials (dichromated gelatin).[1] This guide clarifies its identity,
distinguishes it from common homonyms (e.g., Acid Violet 17), and outlines its technical utility
in histopathology and optical engineering.[1]

Part 1: Chemical Identity & Nomenclature

The nomenclature of Acid Fast Violet BG is historically complex, often leading to confusion with
other violet dyes. The definitive identifier is the CAS Number 6460-05-5.[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1623567#bc-rfq
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
http://www.industrialchemistry.org/PDF/AD05.pdf
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
http://www.industrialchemistry.org/PDF/AD05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Core Identification Data

Parameter

Specification

Common Name

Acid Fast Violet BG

Colour Index Name Acid Blue 34
C.LIAN21B14151e1 71181191 Number 42561
CAS Registry Number 6460-05-5

Chemical Class

Triarylmethane (Triphenylmethane)

lonic Character

Anionic (Acid Dye)

Molecular Formula

C31H32N3NaOeS:2 (Sodium salt)

Molecular Weight

~629.72 g/mol

Structural Classification & Synonyms

Critical Insight: The trade name "Acid Violet 4BN" is frequently applied to two different dyes:
Acid Fast Violet BG (Acid Blue 34) and Acid Violet 17 (Coomassie Violet).[1][4] Researchers
must verify the CAS number to ensure experimental reproducibility.[1]

» Verified Synonyms: Acid Blue 34, Erio Cyanine A, Blue GOV.[1]

e Conflicting Synonyms (Verify CAS): Acid Violet 4BN (often refers to C.1. 42650).[1]

Chemical Structure Visualization

The following diagram illustrates the hierarchical classification and functional groups

responsible for the dye's solubility and binding affinity.
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Figure 1: Structural components of Acid Fast Violet BG.[1] The sulfonic acid moieties confer
anionic character, enabling electrostatic interaction with protonated amino groups in proteins.

Part 2: Physicochemical Properties

Understanding the physical behavior of Acid Fast Violet BG is essential for protocol
optimization, particularly in aqueous buffers.[1]

o Appearance: Dark blue-violet powder.[1]
e Solubility:
o Water: Soluble (Blue-violet solution).[1]
o Ethanol: Slightly soluble.[1]

e pH Sensitivity: As an acid dye, its binding capacity is pH-dependent.[1] Lower pH
environments (pH < 4.[1]0) protonate protein side chains (Lys, Arg, His), enhancing the
electrostatic attraction to the anionic dye.[1]
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e Spectral Characteristics:
o Absorption Max (Amax): ~590-600 nm (in water).[1]

o Fluorescence: Generally non-fluorescent in standard aqueous solution, though
triarylmethanes can exhibit weak fluorescence in viscous matrices.[1]

Part 3: Applications in Research & Development
Biological Staining (Supravital & Histology)

While not a primary stain for Mycobacterium (unlike Carbol Fuchsin), Acid Fast Violet BG is
utilized in supravital staining and protein visualization.[1]

e Mechanism: The dye functions as a "protein stain" by forming salt bridges between its
sulfonate groups and the cationic ammonium groups of proteins.

» Urinalysis (Supravital): It has been cited in patent literature as a component of supravital
stains for urine sediment, enhancing the visibility of hyaline casts and epithelial cells without
killing them immediately.[1]

 Differentiation: It can be used to differentiate basic tissue components (cytoplasm, collagen)
when used in conjunction with nuclear stains.[1]

Optical Engineering: Holographic Sensitization
A niche but high-value application of Acid Fast Violet BG is in the field of Dichromated Gelatin
(DCG) holography.[1][10]

» Role: Spectral Sensitizer.[1][9][10][11]

e Function: Standard DCG is sensitive only to UV/Blue light.[1] The addition of Acid Fast Violet
BG extends sensitivity into the red region (He-Ne laser, ~633 nm) via photoreduction of the
dichromate ion.[1]

e Relevance: Critical for manufacturing high-efficiency Holographic Optical Elements (HOES).

[1]
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Part 4: Technical Protocols
Protocol A: Preparation of Stock Solution (1% wi/v)

Purpose: Standard stock for histological or protein staining applications.[1]
» Weighing: Accurately weigh 1.0 g of Acid Fast Violet BG (CAS 6460-05-5).
o Dissolution: Add to 80 mL of deionized water (Type I).

o Heating (Optional): If dissolution is slow, heat gently to 40°C with magnetic stirring. Do not
boil.

o Adjustment: Add 1.0 mL of Glacial Acetic Acid (to enhance stability and protein affinity).
e Volume: Dilute to a final volume of 100 mL with deionized water.
« Filtration: Filter through a 0.45 pm PES filter to remove particulates.

o Storage: Store in amber glass at room temperature. Stability: ~6 months.

Protocol B: Supravital Staining Workflow (General)

Purpose: Rapid visualization of cellular morphology in fluid suspensions.[1]

Biological Sample Mix with Dye
(e.g., Urine Sediment) (1:10 Ratio)

Click to download full resolution via product page

Mount on Slide
(Cover Slip)

Incubate
(2-5 mins @ RT)

Brightfield Microscopy
(Analyze Contrast)

Figure 2: Workflow for supravital staining using Acid Fast Violet BG.
Step-by-Step:

o Centrifuge the biological fluid (e.g., urine) at 400 x g for 5 minutes.
» Decant supernatant, leaving ~50 pL of sediment.[1]

e Add 5 pL of Acid Fast Violet BG Stock Solution (Protocol A).
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e Resuspend gently by pipetting.[1]
¢ Incubate for 3 minutes at room temperature.
o Transfer 10 pL to a glass slide, cover, and observe immediately.

o Result: Cytoplasm and proteinaceous casts appear violet/blue; nuclei remain unstained or
pale (unless a nuclear counterstain is added).[1]

Part 5: Quality Control & Validation

To ensure data integrity, the dye identity must be validated before critical experiments.[1]

Test Acceptance Criteria Method

Homogeneous blue-violet

Visual Inspection Visual
powder
- Clear blue solution in water (1
Solubility USP <641>
mg/mL)
Lambda Max (Amax) 595 £ 5 nm (in water) UV-Vis Spectrophotometry
] ] Single dominant spot (Rf Silica Gel 60, n-
TLC Fingerprint
matches standard) Butanol:Ethanol:Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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